Cas no 5424-92-0 ( )
structure
Product Name:
CAS No:5424-92-0
MF:C15H14Cl2S2
MW:329.307659626007
CID:940243
PubChem ID:224210
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-4-[(4-chlorophenyl)methylsulfanylmethylsulfanylmethyl]benzene
- 1,1'-[methanediylbis(sulfanediylmethanediyl)]bis(4-chlorobenzene)
- AC1L5D4P
- AC1Q3NYC
- AR-1B4219
- CTK5A0169
- Formaldehyd-[bis-(4-chlor-benzyl)-dithioacetal]
- formaldehyde-[bis-(4-chloro-benzyl)-dithioacetal]
- KST-1B6437
- NSC12546
- DTXSID70279382
- NSC-12546
- 5424-92-0
-
-
- Inchi: 1S/C15H14Cl2S2/c16-14-5-1-12(2-6-14)9-18-11-19-10-13-3-7-15(17)8-4-13/h1-8H,9-11H2
- InChI Key: ONOXSXZOHHQXFK-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CSCSCC1C=CC(=CC=1)Cl
Computed Properties
- Exact Mass: 327.99100
- Monoisotopic Mass: 327.9913982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- PSA: 50.60000
- LogP: 6.11750
Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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